Cas no 1209546-35-9 (N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide
• CAS No: 1209546-35-9
• MF: C₂₀H₁₁F₆N₃OS
• MW: 455.376263856888
• CID: 5907637
• PubChem ID: 45506559
• Update Time: 2025-06-12

N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide
• N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3,5-bis(trifluoromethyl)benzamide
• F1897-0673
• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3,5-bis(trifluoromethyl)benzamide
• 1209546-35-9
• N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide
• AKOS024680749

• Inchi： 1S/C20H11F6N3OS/c21-19(22,23)13-6-12(7-14(9-13)20(24,25)26)17(30)27-15-3-1-2-11(8-15)16-10-29-4-5-31-18(29)28-16/h1-10H,(H,27,30)
• InChI Key： FQVUFTJMEPQVQJ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC=C(C=1)NC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 455.05270213g/mol
• Monoisotopic Mass: 455.05270213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide

Introduction to N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide (CAS No: 1209546-35-9)

N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide, identified by its CAS number 1209546-35-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused heterocyclic rings, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide incorporates an imidazo[2,1-b][1,3]thiazole core, a motif that has been extensively studied for its pharmacological properties. The imidazo[2,1-b][1,3]thiazole ring system is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. This structural feature contributes to the compound's potential as a lead molecule in drug discovery efforts.

In addition to the imidazo[2,1-b][1,3]thiazole moiety, the benzamide group in N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide plays a pivotal role in determining its biological activity. The benzamide functional group is a common pharmacophore found in numerous therapeutic agents, known for its ability to modulate enzyme activity and receptor binding. The presence of two trifluoromethyl groups at the 3 and 5 positions of the benzene ring further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further development.

The synthesis of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the imidazo[2,1-b][1,3]thiazole ring system typically begins with the condensation of appropriate precursors under controlled conditions. Subsequent functionalization steps are employed to introduce the benzamide and trifluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity levels.

The pharmacological profile of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide has been extensively evaluated in both in vitro and in vivo studies. Research indicates that this compound exhibits significant inhibitory activity against various target enzymes and receptors relevant to human health. Notably, studies have shown its potential as an inhibitor of enzymes involved in inflammation and pain pathways. The compound's ability to modulate these pathways makes it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory conditions.

3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3，5-bis(trifluoromethyl)benzamide 3-{imidazo[2，1b][13]thiazol-6-yI}phenyl) 33{imidozo21b11，31thiaZo16-yI）phenYI）]-35-trifluoromethYI benzamide with biological targets。These computational studies have provided valuable insights into how structural modifications can enhance its pharmacological properties。By leveraging these computational tools，scientists can design more effective derivatives with improved efficacy and reduced side effects。